![molecular formula C14H20N2OS2 B2717434 (1R,5S)-3-(methylthio)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide CAS No. 1705310-36-6](/img/structure/B2717434.png)
(1R,5S)-3-(methylthio)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,5S)-3-(methylthio)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C14H20N2OS2 and its molecular weight is 296.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Asymmetric Synthesis
- Research by Witten and Jacobsen (2014) demonstrates the catalytic asymmetric synthesis of 8-oxabicyclooctanes via intermolecular [5+2] pyrylium cycloadditions. This method highlights the utility of azabicyclo[3.2.1]octane derivatives as scaffolds in the synthesis of natural products and medicinally active compounds, showcasing their role as versatile chiral building blocks for further chemical manipulations Michael R. Witten & E. Jacobsen, 2014.
Synthesis and Structural Analysis
- A study on the gold(III) tetrachloride salt of L-cocaine, a structurally related compound, offers insight into the synthesis and crystal structure characterization of azabicyclo[3.2.1]octane derivatives. This work, focusing on intra- and intermolecular interactions, underscores the relevance of these compounds in crystallography and materials science Matthew Wood, T. Brettell, & R. Lalancette, 2007.
Pharmacological Potential
- Although not directly linked to the specific chemical , research into azabicycloalkanes as analgetics explores the structure-activity relationships of 1-phenyl-6-azabicyclo[3.2.1]octanes. This indicates the potential medicinal applications of azabicyclo derivatives in designing analgetic and narcotic antagonist agents M. Takeda et al., 1977.
Conformational Studies
- The synthesis of enantiopure pyrrolizidinone amino acid from aspartate beta-aldehyde, leading to a compound with a constrained dipeptide structure, exemplifies the importance of azabicyclo[3.2.1]octane derivatives in studying conformation-activity relationships of biologically active peptides Evelyne Dietrich & W. Lubell, 2003.
properties
IUPAC Name |
3-methylsulfanyl-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2OS2/c1-18-13-7-10-4-5-11(8-13)16(10)14(17)15-9-12-3-2-6-19-12/h2-3,6,10-11,13H,4-5,7-9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFTJTJIXOLRDJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CC2CCC(C1)N2C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.